Cas no 1215072-60-8 (2-(4-Methoxyphenyl)pyridin-4-aMine)

• Product Name: 2-(4-Methoxyphenyl)pyridin-4-aMine
• CAS No: 1215072-60-8
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 2854267
• PubChem ID: 49758463
• Update Time: 2025-11-02

2-(4-Methoxyphenyl)pyridin-4-aMine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methoxyphenyl)pyridin-4-aMine
• J-506049
• SCHEMBL21312140
• 4-Pyridinamine, 2-(4-methoxyphenyl)-
• 1215072-60-8
• AKOS015942287

• Inchi： 1S/C12H12N2O/c1-15-11-4-2-9(3-5-11)12-8-10(13)6-7-14-12/h2-8H,1H3,(H2,13,14)
• InChI Key： QJMIYFPLCWCXQB-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1C=C(C=CN=1)N

Computed Properties

• Exact Mass: 200.094963011g/mol
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 48.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-(4-Methoxyphenyl)pyridin-4-aMine

Comprehensive Guide to 2-(4-Methoxyphenyl)pyridin-4-amine (CAS No. 1215072-60-8)

2-(4-Methoxyphenyl)pyridin-4-amine (CAS No. 1215072-60-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, featuring a pyridine core substituted with a methoxyphenyl group and an amine functionality, exhibits unique chemical properties that make it valuable for various applications. Researchers and industry professionals frequently search for "2-(4-Methoxyphenyl)pyridin-4-amine uses" and "CAS 1215072-60-8 applications," reflecting its growing importance in scientific and industrial communities.

The molecular structure of 2-(4-Methoxyphenyl)pyridin-4-amine combines aromatic and heterocyclic elements, contributing to its stability and reactivity. The presence of the methoxy group enhances its solubility in organic solvents, while the amine group offers opportunities for further chemical modifications. These characteristics are particularly relevant for researchers exploring "pyridine derivatives in drug discovery" or "amine-functionalized aromatic compounds," as they align with current trends in medicinal chemistry and materials development.

In pharmaceutical research, 2-(4-Methoxyphenyl)pyridin-4-amine serves as a crucial building block for the synthesis of potential therapeutic agents. Its structural features make it particularly interesting for developing compounds targeting neurological disorders and inflammatory conditions, addressing the growing demand for "novel CNS drug candidates" and "anti-inflammatory small molecules." The compound's versatility also extends to material science, where it contributes to the development of organic semiconductors and light-emitting materials, responding to the increasing interest in "organic electronic materials" and "advanced functional materials."

The synthesis of 2-(4-Methoxyphenyl)pyridin-4-amine typically involves multi-step organic reactions, with researchers often searching for "1215072-60-8 synthesis methods" and "pyridin-4-amine derivatives preparation." Modern synthetic approaches emphasize efficiency and sustainability, reflecting the chemical industry's shift toward greener methodologies. This aligns with current discussions about "green chemistry in pharmaceutical synthesis" and "sustainable chemical production," making the compound relevant to these important contemporary topics.

Analytical characterization of 2-(4-Methoxyphenyl)pyridin-4-amine employs advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC, addressing common queries about "CAS 1215072-60-8 characterization" and "pyridine derivative analysis methods." The compound's purity and stability are critical factors for research applications, particularly in pharmaceutical development where stringent quality standards apply. These aspects connect with broader discussions about "analytical method validation" and "pharmaceutical quality control."

Market trends for 2-(4-Methoxyphenyl)pyridin-4-amine reflect its growing importance in specialized chemical applications. Industry reports and patent analyses reveal increasing interest in this compound, particularly in regions with strong pharmaceutical and electronics sectors. Professionals often search for "1215072-60-8 market availability" and "2-(4-Methoxyphenyl)pyridin-4-amine suppliers," indicating its commercial significance. The compound's applications in cutting-edge research areas position it well within discussions about "emerging specialty chemicals" and "high-value chemical intermediates."

Safety considerations for handling 2-(4-Methoxyphenyl)pyridin-4-amine follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper handling procedures are essential, addressing common concerns about "pyridine derivative safety" and "laboratory chemical handling." These discussions connect with broader industry emphasis on "chemical safety best practices" and "research laboratory protocols," which remain important topics in scientific communities.

Future research directions for 2-(4-Methoxyphenyl)pyridin-4-amine may explore its potential in novel drug development and advanced material applications. The compound's structural features make it a promising candidate for further investigation in areas such as "targeted drug delivery systems" and "organic optoelectronic devices," addressing some of the most pressing challenges in modern chemistry and materials science. These potential applications align with current scientific priorities and respond to frequent searches for "innovative chemical building blocks" and "next-generation material precursors."

In conclusion, 2-(4-Methoxyphenyl)pyridin-4-amine (CAS No. 1215072-60-8) represents an important compound at the intersection of pharmaceutical and materials research. Its unique chemical properties, diverse applications, and relevance to current scientific trends make it a subject of ongoing interest. As research continues to uncover new potential uses for this versatile compound, it will likely maintain its position as a valuable tool in addressing some of chemistry's most exciting challenges and opportunities.